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Compound of Interest

Compound Name: Tomatidine (hydrochloride)

Cat. No.: B10765669 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Tomatidine, a steroidal alkaloid derived from the hydrolysis of α-tomatine found in green

tomatoes, has garnered significant interest in the scientific community for its diverse

pharmacological activities.[1] Preclinical studies have demonstrated its potential in promoting

skeletal muscle growth, inhibiting muscle atrophy, and its anti-inflammatory, and anticancer

properties.[2][3] These application notes provide a comprehensive guide to preparing and

utilizing tomatidine stock solutions in dimethyl sulfoxide (DMSO) for in vitro research, along with

an overview of its key signaling pathways and quantitative effects observed in published

studies.

Data Presentation: Quantitative Effects of
Tomatidine
The following table summarizes the quantitative data from key experiments investigating the

effects of tomatidine.
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Parameter Cell Type

Tomatidine

Concentratio

n

Treatment

Duration

Observed

Effect
Reference

Myotube Size

(Hypertrophy)

Mouse

C2C12

Myotubes

EC50 < 300

nM
48 hours

Increased

myotube size
[2]

Total Cellular

Protein

Human

Skeletal

Myotubes

1 µM 48 hours
Significant

increase
[2][4]

Mitochondrial

DNA

Human

Skeletal

Myotubes

1 µM 48 hours
Significant

increase
[2][4]

Total Cellular

Protein

Mouse

C2C12

Myotubes

1 µM 48 hours
Significant

increase
[2][4]

Mitochondrial

DNA

Mouse

C2C12

Myotubes

1 µM 48 hours
Significant

increase
[2][4]

S6 Kinase

(S6K)

Phosphorylati

on

Mouse

C2C12

Myotubes

1 µM 1 hour

Increased

phosphorylati

on

[2][5]

Protein

Synthesis

Mouse

C2C12

Myotubes

1 µM 30 hours

Increased

protein

synthesis

[2][5]

IGF1 and

PGC-1α1

mRNAs

Mouse

C2C12

Myotubes

1 µM 2 hours
Increased

mRNA levels
[2][5]

NF-κB and

JNK

Signaling

LPS-

stimulated

Macrophages

Not specified Not specified Inhibition [3][6]
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ATF4

Signaling

Pancreatic

Ductal

Adenocarcino

ma (PDAC)

cells

Increasing

concentration

s

72 hours

Inhibition of

nuclear

translocation

[7]

Experimental Protocols
Protocol 1: Preparation of a 1 mM Tomatidine Stock
Solution in DMSO
This protocol details the steps for preparing a 1 mM stock solution of tomatidine in DMSO, a

common starting concentration for in vitro studies.[2]

Materials:

Tomatidine powder (Molecular Weight: 415.65 g/mol )

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, nuclease-free microcentrifuge tubes

Calibrated analytical balance

Sterile pipette tips

Procedure:

Calculate the required mass of tomatidine:

To prepare 1 mL of a 1 mM stock solution, you will need:

Mass (mg) = 1 mmol/L * 1 mL * (1 L / 1000 mL) * 415.65 g/mol * (1000 mg / 1 g) =

0.41565 mg

Weigh the tomatidine powder:
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Carefully weigh out approximately 0.42 mg of tomatidine powder using a calibrated

analytical balance in a sterile microcentrifuge tube. Record the exact weight.

Add DMSO:

Based on the actual weight of the tomatidine, calculate the precise volume of DMSO

needed to achieve a 1 mM concentration.

Volume (mL) = (Mass (mg) / 415.65 g/mol ) * (1 L / 1 mmol) * (1000 mL / 1 L)

Add the calculated volume of anhydrous DMSO to the microcentrifuge tube containing the

tomatidine powder.

Dissolve the tomatidine:

Gently vortex or pipette the solution up and down to ensure the tomatidine is completely

dissolved.[8] It may take some time for complete dissolution.[8] The solubility of tomatidine

in DMSO is approximately 2.86 mg/mL (6.88 mM).[6]

Storage:

Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes

to avoid repeated freeze-thaw cycles.[9]

Store the aliquots at -20°C for short-term storage (up to 1 month) or -80°C for long-term

storage (up to 6 months).[9] For powdered tomatidine, storage at -20°C can be for up to 3

years.[9]

Note on DMSO Concentration: When treating cells, the final concentration of DMSO in the

culture medium should be kept low, typically below 0.5%, to avoid cellular toxicity.[9] A vehicle

control (medium with the same final concentration of DMSO) should always be included in

experiments.[10]

Protocol 2: In Vitro Treatment of Skeletal Myotubes with
Tomatidine
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This protocol provides a general procedure for treating cultured skeletal myotubes with

tomatidine to study its effects on anabolism.

Materials:

Differentiated skeletal myotubes (e.g., C2C12 or primary human myotubes)

1 mM Tomatidine stock solution in DMSO

Cell culture medium

Sterile pipette tips

Procedure:

Prepare the working solution:

Thaw an aliquot of the 1 mM tomatidine stock solution.

Dilute the stock solution in fresh cell culture medium to the desired final concentration

(e.g., 1 µM). For a final concentration of 1 µM, you would add 1 µL of the 1 mM stock

solution to 1 mL of culture medium.

Treat the cells:

Remove the existing culture medium from the differentiated myotubes.

Add the culture medium containing the desired concentration of tomatidine to the cells.

For the vehicle control, add culture medium containing the same final concentration of

DMSO without tomatidine.

Incubation:

Incubate the cells for the desired period (e.g., 1 to 48 hours), depending on the specific

endpoint being measured.[2][5]

Downstream Analysis:
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After the incubation period, the cells can be harvested and processed for various

downstream analyses, such as Western blotting for protein phosphorylation, quantitative

PCR for gene expression, or immunofluorescence for morphological changes.

Mandatory Visualizations
Signaling Pathways
Below are diagrams representing the key signaling pathways modulated by tomatidine,

generated using the DOT language.
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Caption: Tomatidine stimulates the mTORC1 signaling pathway.
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Caption: Tomatidine inhibits NF-κB and JNK signaling pathways.

Experimental Workflow
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Caption: Workflow for preparing a tomatidine stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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